Cas no 1707581-49-4 (3-Butoxy-5-chlorothiophene-2-carboxylic acid)

• Product Name: 3-Butoxy-5-chlorothiophene-2-carboxylic acid
• CAS No: 1707581-49-4
• MF: C₉H₁₁ClO₃S
• MW: 234.699840784073
• CID: 5692908
• PubChem ID: 97618134
• Update Time: 2023-10-13

3-Butoxy-5-chlorothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1707581-49-4
• 3-Butoxy-5-chlorothiophene-2-carboxylic acid
• 3-Butoxy-5-chloro-thiophene-2-carboxylic acid
• 3-Butoxy-5-chlorothiophene-2-carboxylicacid
• 2-Thiophenecarboxylic acid, 3-butoxy-5-chloro-

• Inchi： 1S/C9H11ClO3S/c1-2-3-4-13-6-5-7(10)14-8(6)9(11)12/h5H,2-4H2,1H3,(H,11,12)
• InChI Key： AFFLLPWDOFCDES-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)O)S1)OCCCC

Computed Properties

• Exact Mass: 234.0117431g/mol
• Monoisotopic Mass: 234.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• Boiling Point: 347.2±37.0 °C(Predicted)
• pka: 3.48±0.10(Predicted)